Cas no 476687-36-2 (1H-Pyrazole-4-carboxylicacid,1-ethyl-3-propyl-,ethylester(9CI))
476687-36-2 structure
Product Name:1H-Pyrazole-4-carboxylicacid,1-ethyl-3-propyl-,ethylester(9CI)
CAS No:476687-36-2
MF:C11H18N2O2
MW:210.272822856903
CID:1017653
PubChem ID:45094970
Update Time:2025-04-20
1H-Pyrazole-4-carboxylicacid,1-ethyl-3-propyl-,ethylester(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylicacid,1-ethyl-3-propyl-,ethylester(9CI)
- Ethyl 1-ethyl-3-propyl-1H-pyrazole-4-carboxylate
- 476687-36-2
-
- Inchi: 1S/C11H18N2O2/c1-4-7-10-9(11(14)15-6-3)8-13(5-2)12-10/h8H,4-7H2,1-3H3
- InChI Key: VDYWGYQYPYJKCV-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CN(CC)N=C1CCC)=O
Computed Properties
- Exact Mass: 210.13700
- Monoisotopic Mass: 210.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.1A^2
- XLogP3: 1.9
Experimental Properties
- PSA: 44.12000
- LogP: 2.03220
1H-Pyrazole-4-carboxylicacid,1-ethyl-3-propyl-,ethylester(9CI) Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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